Cas no 29067-72-9 (Benzeneacetic acid, a-ethyl-2,4,6-triiodo-3-[(1-oxobutyl)amino]-)

• Product name: Benzeneacetic acid, a-ethyl-2,4,6-triiodo-3-[(1-oxobutyl)amino]-
• CAS No: 29067-72-9
• MF: C₁₄H₁₆I₃NO₃
• MW: 626.995161056519
• CID: 288612
• PubChem ID: 34456

Benzeneacetic acid, a-ethyl-2,4,6-triiodo-3-[(1-oxobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-ethyl-2,4,6-triiodo-3-[(1-oxobutyl)amino]-
• 2-[3-(butanoylamino)-2,4,6-triiodophenyl]butanoic acid
• DTXSID70951671
• BUTYRIC ACID, 2-(3-BUTYRAMIDO-2,4,6-TRIIODOPHENYL)-
• 2-(3-Butyramido-2,4,6-triiodophenyl)butyric acid
• 29067-72-9
• BRN 3006554
• 2-{3-[(1-Hydroxybutylidene)amino]-2,4,6-triiodophenyl}butanoic acid

• Inchi： InChI=1S/C14H16I3NO3/c1-3-5-10(19)18-13-9(16)6-8(15)11(12(13)17)7(4-2)14(20)21/h6-7H,3-5H2,1-2H3,(H,18,19)(H,20,21)
• InChI Key： OCJFLSKQLCGZIF-UHFFFAOYSA-N
• SMILES： CCCC(NC1=C(I)C=C(I)C(C(C(=O)O)CC)=C1I)=O

Computed Properties

• Exact Mass: 626.82508
• Monoisotopic Mass: 626.8264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4Ų
• XLogP3: 4.3

Experimental Properties

• PSA: 66.4